Cas no 2171592-00-8 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid
• CAS No: 2171592-00-8
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6021913
• PubChem ID: 165577955
• Update Time: 2025-05-23

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}-2-methylbutanoic acid
• 2171592-00-8
• EN300-1540859

• Inchi： 1S/C27H34N2O5/c1-5-27(4,25(31)32)16-28-24(30)23(14-17(2)3)29-26(33)34-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,5,14-16H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： AOHYWCPFKRGZNS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)(C)CC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid

Research Brief on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid (CAS: 2171592-00-8)

In recent years, the compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid (CAS: 2171592-00-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) group, a widely used protecting group in peptide chemistry, underscores its relevance in solid-phase peptide synthesis (SPPS) and related methodologies.

Recent studies have focused on optimizing the synthesis and purification of this compound to enhance its utility in biomedical applications. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of novel peptide-based therapeutics. The study demonstrated that the compound's stability and reactivity make it an ideal candidate for the construction of complex peptide architectures, particularly those requiring selective deprotection strategies. Furthermore, its compatibility with automated peptide synthesizers has been validated, streamlining its adoption in high-throughput drug discovery pipelines.

Another area of interest is the compound's potential in prodrug design. Research published in Bioorganic & Medicinal Chemistry Letters (2024) explored its use as a scaffold for masking carboxylic acid functionalities in active pharmaceutical ingredients (APIs). The Fmoc group's ability to be cleaved under mild basic conditions allows for controlled release of the parent drug, thereby improving pharmacokinetic profiles. This approach has shown promise in enhancing the oral bioavailability of poorly absorbed therapeutics, particularly in oncology and infectious disease treatments.

In addition to its synthetic applications, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid has been investigated for its role in bioconjugation strategies. A 2024 study in Bioconjugate Chemistry reported its use in linking peptides to nanoparticles, enabling targeted delivery of chemotherapeutic agents. The compound's bifunctional nature—featuring both a carboxylic acid and an Fmoc-protected amine—facilitates site-specific modifications, a critical requirement for precision medicine applications.

Despite these advancements, challenges remain in scaling up the production of this compound while maintaining high purity standards. Recent efforts have focused on green chemistry approaches, such as solvent-free synthesis and catalytic methods, to address these limitations. A collaborative study between academic and industrial researchers (2023) demonstrated the feasibility of using immobilized enzymes to achieve enantioselective synthesis, reducing waste and improving yield.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid (CAS: 2171592-00-8) represents a versatile tool in modern chemical biology and pharmaceutical research. Its applications span peptide synthesis, prodrug development, and bioconjugation, with ongoing studies aimed at overcoming scalability and sustainability challenges. As the field advances, this compound is poised to play a pivotal role in the design of next-generation therapeutics.